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Compound of Interest

Compound Name: 3-(Ethylamino)propanenitrile
CAS No.: 21539-47-9
Cat. No.: B033339
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Ethylamino)propanenitrile is a valuable chemical intermediate characterized by the
presence of both a secondary amine and a nitrile functional group. This unique bifunctionality
makes it a versatile building block in organic synthesis, particularly in the preparation of more
complex molecules with applications in medicinal chemistry and materials science. This guide
provides a comprehensive overview of its chemical identity, synthesis, and key applications,
tailored for professionals in research and development.

Chemical Identity and Nomenclature

The systematic identification of a chemical compound is fundamental to scientific
communication and safety. 3-(Ethylamino)propanenitrile is known by several names, and a
clear understanding of its nomenclature is crucial for accurate documentation and database
searches.
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IUPAC Name

The unequivocally recognized name for this compound under the International Union of Pure
and Applied Chemistry (IUPAC) nomenclature is 3-(Ethylamino)propanenitrile. This name
precisely describes the molecular structure: a three-carbon nitrile ("propanenitrile”) with an
ethylamino group attached to the third carbon atom.

Synonyms and Trade Names

In literature and commercial listings, 3-(Ethylamino)propanenitrile is also referred to by a
variety of synonyms. These alternative names often highlight different structural aspects or are
historical in nature. Being familiar with these synonyms is essential for comprehensive literature
reviews and sourcing of the material.

o 3-(Ethylamino)propionitrile

» N-(2-Cyanoethyl)-N-ethylamine
» N-Ethyl-2-cyanoethylamine

e NSC 66681

e Propanenitrile, 3-(ethylamino)-
o N-Ethyl-beta-alaninenitrile

It is important to note that while "propionitrile” is a commonly used synonym for "propanenitrile,”
the latter is the preferred term in modern IUPAC nomenclature.

Chemical Structure and ldentifiers

A visual representation of the molecular structure provides
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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